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molecular formula C13H11N3O5 B8631698 Pomalidomide-6-OH

Pomalidomide-6-OH

Cat. No. B8631698
M. Wt: 289.24 g/mol
InChI Key: HBPNHPWPUQVWIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09133161B2

Procedure details

In yet another embodiment, the process provided herein for preparing 4-amino-2-(2,6-dioxopiperidin-3-yl)-6-hydroxyisoindoline-1,3-dione, or an enantiomer or a mixture of enantiomers thereof; or a pharmaceutically acceptable salt, solvate, hydrate, or polymorph thereof; comprises the step of reducing 2-(2,6-dioxopiperidin-3-yl)-6-hydroxy-4-nitroisoindoline-1,3-dione with hydrogen in the presence of (i) a catalyst, in one embodiment, Pd/C; in (ii) a solvent, in one embodiment, THF; to form 4-amino-2-(2,6-dioxopiperidin-3-yl)-6-hydroxyisoindoline-1,3-dione.
[Compound]
Name
hydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(2,6-dioxopiperidin-3-yl)-6-hydroxy-4-nitroisoindoline-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
( i )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
( ii )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]1[CH:7]([N:8]2[C:16](=[O:17])[C:15]3[C:10](=[CH:11][C:12]([OH:21])=[CH:13][C:14]=3[N+:18]([O-])=O)[C:9]2=[O:22])[CH2:6][CH2:5][C:4](=[O:23])[NH:3]1.[H][H]>[Pd].C1COCC1>[NH2:18][C:14]1[CH:13]=[C:12]([OH:21])[CH:11]=[C:10]2[C:15]=1[C:16](=[O:17])[N:8]([CH:7]1[CH2:6][CH2:5][C:4](=[O:23])[NH:3][C:2]1=[O:1])[C:9]2=[O:22]

Inputs

Step One
Name
hydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
2-(2,6-dioxopiperidin-3-yl)-6-hydroxy-4-nitroisoindoline-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C1NC(CCC1N1C(C2=CC(=CC(=C2C1=O)[N+](=O)[O-])O)=O)=O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Four
Name
( i )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
( ii )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Step Seven
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
an enantiomer or a mixture of enantiomers

Outcomes

Product
Name
Type
product
Smiles
NC1=C2C(N(C(C2=CC(=C1)O)=O)C1C(NC(CC1)=O)=O)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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